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Compound of Interest

1,2-Dichloro-4-methyl-5-
Compound Name:
nitrobenzene

Cat. No.: B105503

An In-Depth Technical Guide to the Molecular Structure and Properties of 1,2-Dichloro-4-
methyl-5-nitrobenzene

Introduction

1,2-Dichloro-4-methyl-5-nitrobenzene (CAS No: 7494-45-3) is a chlorinated nitroaromatic
compound. These compounds are significant in industrial chemistry, often serving as versatile
intermediates in the synthesis of dyes, agrochemicals, and pharmaceuticals. The precise
arrangement of the chloro, methyl, and nitro functional groups on the benzene ring dictates its
chemical reactivity and physical properties. This guide provides a detailed analysis of its
molecular structure, weight, and key physicochemical characteristics, offering a foundational
resource for researchers and chemical development professionals.

Molecular Structure and Nomenclature

The structural identity of a molecule is fundamentally defined by the spatial arrangement of its
constituent atoms. For 1,2-Dichloro-4-methyl-5-nitrobenzene, the core is a benzene ring, an
aromatic hydrocarbon, substituted with four functional groups.

IUPAC Nomenclature and Substituent Positions: The formal name assigned by the
International Union of Pure and Applied Chemistry (IUPAC) is 1,2-dichloro-4-methyl-5-
nitrobenzene.[1] This name explicitly details the identity and location of each substituent
attached to the benzene ring:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b105503?utm_src=pdf-interest
https://www.benchchem.com/product/b105503?utm_src=pdf-body
https://www.benchchem.com/product/b105503?utm_src=pdf-body
https://www.benchchem.com/product/b105503?utm_src=pdf-body
https://www.benchchem.com/product/b105503?utm_src=pdf-body
https://www.benchchem.com/product/b105503?utm_src=pdf-body
https://www.benchchem.com/product/b105503?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh95e08287?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Aromatic Core: A central benzene ring.

Dichloro Substituents: Two chlorine atoms are located at the first and second carbon
positions of the ring.

Methyl Group: A methyl (-CHs) group is attached to the fourth carbon.

Nitro Group: A nitro (-NO2z) group is attached to the fifth carbon.

This specific substitution pattern is crucial for predicting the molecule's electronic properties
and reactivity in chemical synthesis.

Molecular Structure of 1,2-Dichloro-4-methyl-5-nitrobenzene

Click to download full resolution via product page
Caption: 2D representation of 1,2-Dichloro-4-methyl-5-nitrobenzene.

Chemical Identifiers for Database Integration: For computational chemistry, data retrieval, and
unambiguous digital representation, several standard identifiers are used. These strings
encode the molecular structure, allowing for efficient use in chemical databases and software.
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Identifier Type Value Source

CC1=CC(Cl)=C(Cl)C=C1--
SMILES [2]
INVALID-LINK--=O

1S/C7H5CI2NO2/c1-4-2-

InChl 5(8)6(9)3-7(4)10(11)12/h2- [1]
3H,1H3
AOTWCYSQDSKAQT-

InChlKey [1]

UHFFFAOYSA-N

Molecular Formula and Weight

The molecular formula and weight are critical quantitative descriptors, essential for
stoichiometric calculations in reaction planning and for analytical characterization.

Molecular Formula: The elemental composition of the compound is summarized by its
molecular formula: C7HsCI2NO2.[2][3][4]

This formula indicates that each molecule is composed of:

7 Carbon (C) atoms

5 Hydrogen (H) atoms

2 Chlorine (Cl) atoms

1 Nitrogen (N) atom

2 Oxygen (O) atoms

Molecular Weight and Exact Mass: It is vital to distinguish between molecular weight (based on
the weighted average of natural isotopic abundances) and exact mass (based on the mass of
the most abundant isotope of each element).
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Parameter Value Significance

Used for macroscopic
calculations, such as
Molecular Weight 206.026 g/mol determining the mass of
reactants for a chemical
synthesis.[3][4]

Used in high-resolution mass

spectrometry for precise
Exact Mass 204.969727 Da ) o

molecular identification and

formula confirmation.[4]

The molecular weight is derived from the sum of the average atomic masses of the constituent
elements. The slight variation in reported values (e.g., 206.03 g/mol ) is typically due to
rounding conventions.[1][2]

Physicochemical Properties

The physical state and properties of a compound are essential for its handling, storage, and
application in experimental workflows. 1,2-Dichloro-4-methyl-5-nitrobenzene is a solid under
standard conditions.[1]

Property Value Conditions
Physical Form Solid Room Temperature
Melting Point 62 °C N/A

Boiling Point 277.1+35.0°C at 760 mmHg
Density 1.5+0.1 g/cm3 N/A

Source:[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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